Cas no 730-02-9 (Benzene, 1-methyl-2-[[3-(trifluoromethyl)phenyl]thio]-)

• Product name: Benzene, 1-methyl-2-[[3-(trifluoromethyl)phenyl]thio]-
• CAS No: 730-02-9
• MF: C₁₄H₁₁F₃S
• MW: 268.29734
• CID: 543148
• PubChem ID: 71404307

Benzene, 1-methyl-2-[[3-(trifluoromethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-2-[[3-(trifluoromethyl)phenyl]thio]-
• 1-methyl-2-[3-(trifluoromethyl)phenyl]sulfanylbenzene
• DTXSID70825161
• 1-Methyl-2-{[3-(trifluoromethyl)phenyl]sulfanyl}benzene
• AOARMPYICAETBU-UHFFFAOYSA-N
• 730-02-9

• Inchi： InChI=1S/C14H11F3S/c1-10-5-2-3-8-13(10)18-12-7-4-6-11(9-12)14(15,16)17/h2-9H,1H3
• InChI Key： AOARMPYICAETBU-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1SC2=CC=CC(=C2)C(F)(F)F

Computed Properties

• Exact Mass: 268.05343
• Monoisotopic Mass: 268.05335601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0